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Abstract
Diboron dioxide (B2O2), systematically named oxo(oxoboranyl)borane, is a reactive inorganic

compound that has been the subject of spectroscopic and theoretical studies. This technical

guide provides a comprehensive overview of the current knowledge of B2O2, including its

chemical identity, structural and thermodynamic properties, and a detailed experimental

protocol for its synthesis and characterization using matrix isolation infrared spectroscopy. The

information is presented to be a valuable resource for researchers in chemistry and materials

science.

Introduction
Diboron dioxide is a simple boron oxide with the chemical formula B2O2. While not a stable

compound under ambient conditions, it can be generated in the gas phase at high

temperatures and studied using specialized techniques such as matrix isolation spectroscopy.

Understanding the properties of small, reactive molecules like B2O2 is fundamental to

advancing our knowledge of chemical bonding, reaction mechanisms, and materials science.

This guide summarizes the key physicochemical properties of B2O2 and provides a detailed

experimental methodology for its laboratory synthesis and characterization.

Chemical Identity and Properties
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The IUPAC name for the B2O2 compound is oxo(oxoboranyl)borane[1]. It is also commonly

referred to as diboron dioxide. Key identifiers and computed properties are summarized in the

table below.

Property Value Reference

IUPAC Name oxo(oxoboranyl)borane [1]

Synonyms Diboron dioxide, O=BB=O [1]

CAS Number 13766-28-4 [1][2]

Molecular Formula B2O2 [1][2]

Molecular Weight 53.621 g/mol [2]

Monoisotopic Mass 54.0084396 Da [1]

Canonical SMILES B(=O)B=O [1]

InChI InChI=1S/B2O2/c3-1-2-4 [1]

InChIKey
MTKRXXSLFWZJTB-

UHFFFAOYSA-N
[1]

Quantitative Data
A summary of key quantitative data for diboron dioxide is presented below, primarily sourced

from the NIST Chemistry WebBook and computational studies.

Table 3.1: Gas-Phase Thermochemical Data
Property Value Units

Enthalpy of Formation

(ΔfH°gas)

Data available in NIST

WebBook
kJ/mol

Entropy of Gas (S°gas, 1 bar)
Data available in NIST

WebBook
J/mol·K

Note: Specific values can be accessed through the NIST Standard Reference Database 69.[2]
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Table 3.2: Vibrational Frequencies (Argon Matrix)
Isotope Wavenumber (cm⁻¹) Assignment

B¹⁰₂O₂ 1955 ν(B=O)

B¹⁰B¹¹O₂ 1921 ν(B=O)

B¹¹₂O₂ 1899 ν(B=O)

Data from infrared absorption spectra of B2O2 isolated in solid argon matrices.[3]

Table 3.3: Computed Properties
Property Value Units

Topological Polar Surface Area 34.1 Å²

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 0

Computed by Cactvs 3.4.8.18 (PubChem release 2021.10.14).[1]

Experimental Protocols
The following protocol for the synthesis and characterization of diboron dioxide is based on

the matrix isolation infrared spectroscopy studies.[3]

Synthesis via High-Temperature Effusion
Diboron dioxide is generated in the gas phase by the high-temperature reaction of boron and

boron trioxide.

Materials:

Boron powder (amorphous or crystalline)

Boric oxide (B₂O₃)
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High-temperature effusion cell (e.g., Knudsen cell) made of a refractory material (e.g.,

tantalum, tungsten, or graphite).

High-vacuum system

Mass spectrometer (for monitoring effusing species)

Procedure:

A mixture of boron powder and boric oxide is placed into the effusion cell.

The cell is placed within the high-vacuum chamber and heated to temperatures in the range

of 1300-1600 K.

At these temperatures, gaseous B₂O₂ is formed via the reaction: 4B(s) + B₂O₃(g) →

3B₂O₂(g).

The effusing vapor from the cell, containing B₂O₂, is directed towards a cold substrate for

matrix isolation or into the ionization source of a mass spectrometer for identification.

Characterization by Matrix Isolation Infrared
Spectroscopy
This technique allows for the trapping and spectroscopic analysis of the reactive B₂O₂

molecule.

Materials:

Cryostat capable of reaching temperatures near 4 K.

Infrared-transparent window (e.g., CsI or KBr)

Inert matrix gas (e.g., Argon, Neon)

Fourier-transform infrared (FTIR) spectrometer

Procedure:
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The cryostat window is cooled to approximately 4 K.

A mixture of the gaseous species effusing from the high-temperature cell and an excess of

the inert matrix gas (e.g., Ar/B₂O₂ > 1000) is co-deposited onto the cold window.

The solidified inert gas forms a rigid, transparent matrix, isolating individual B₂O₂ molecules.

The infrared spectrum of the matrix-isolated sample is recorded using an FTIR spectrometer.

The vibrational frequencies of B₂O₂ can be identified and assigned based on isotopic

substitution (e.g., using ¹⁰B and ¹¹B) and comparison with theoretical calculations.

Visualizations
Logical Workflow for Synthesis and Characterization of
B2O2
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Caption: Workflow for the synthesis of gaseous B2O2 and its subsequent characterization.

Conclusion
This technical guide has provided a detailed overview of the IUPAC nomenclature,

physicochemical properties, and experimental procedures for the synthesis and
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characterization of diboron dioxide (oxo(oxoboranyl)borane). The data, compiled from

reputable sources, and the detailed experimental protocol offer a solid foundation for

researchers interested in the study of this and other reactive boron-containing species. The

application of high-temperature synthesis coupled with matrix isolation spectroscopy remains a

powerful tool for elucidating the fundamental properties of transient molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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